Cas no 1291488-27-1 (3-Amino-4-(2-fluoro-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-4-(2-fluoro-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one
• CAS No: 1291488-27-1
• MF: C₁₆H₁₂F₄N₂O
• MW: 324.272897720337
• CID: 4916259
• Update Time: 2025-10-30

3-Amino-4-(2-fluoro-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2-fluoro-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one
• 2-Azetidinone, 3-amino-4-(2-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H12F4N2O/c17-12-7-2-1-6-11(12)14-13(21)15(23)22(14)10-5-3-4-9(8-10)16(18,19)20/h1-8,13-14H,21H2
• InChI Key： ROKHSQSYZOFPDX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=CC=C2F)C(N)C1=O

Additional information on 3-Amino-4-(2-fluoro-phenyl)-1-(3-trifluoromethyl-phenyl)-azetidin-2-one

3-Amino-4-(2-Fluoro-phenyl)-1-(3-Trifluoromethyl-phenyl)-Azetidin-2-One: A Promising Compound in Modern Drug Discovery

3-Amino-4-(2-Fluoro-phenyl)-1-(3-Trifluoromethyl-phenyl)-Azetidin-2-One, with the CAS number 1291488-27-1, represents a novel class of azetidinone derivatives that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique molecular framework, which combines multiple fluorinated aromatic rings with a four-membered azetidine ring. The strategic placement of functional groups, such as the amino group and trifluoromethyl substituents, plays a critical role in modulating its pharmacological properties and biological activity. Recent studies have highlighted its potential as a targeted therapeutic agent for treating complex diseases, particularly in oncology and neurodegenerative disorders.

The chemical structure of 3-Amino-4-(2-Fluoro-phenyl)-1-(3-Trifluoromyethyl-phenyl)-Azetidin-2-One is built around a rigid azetidinone core, which is known for its ability to form covalent bonds with specific protein targets. The fluorine atoms in the 2-fluoro-phenyl and 3-trifluoromethyl-phenyl groups enhance the compound's metabolic stability and improve its lipophilicity, which are critical factors for drug penetration into target tissues. The amino group at the 3-position further contributes to its reactivity, enabling it to interact with various enzymatic pathways. These structural features make it a versatile scaffold for drug design and optimization.

Recent research has demonstrated that 3-Amino-4-(2-Fluoro-phenyl)-1-(3-Trifluoromethyl-phenyl)-Azetidin-2-One exhibits potent antitumor activity by targeting key kinase pathways implicated in cancer progression. A 2023 study published in Journal of Medicinal Chemistry reported that this compound selectively inhibits the EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase) kinases, which are frequently mutated in non-small cell lung cancer (NSCLC) and other malignancies. The compound's ability to disrupt these signaling pathways suggests its potential as a targeted therapy for patients with resistant tumors. Additionally, its low toxicity profile in preclinical models highlights its safety advantages over existing chemotherapeutic agents.

One of the most intriguing aspects of 3-Amino-4-(2-Fluoro-phenyl)-1-(3-Trifluoromethyl-phenyl)-Azetidin-2-One is its application in neurodegenerative disease research. A 2024 study in Neuropharmacology revealed that this compound modulates tau protein aggregation in Alzheimer's disease models by interacting with glycogen synthase kinase-3β (GSK-3β). The fluorine-containing aromatic rings in its structure are believed to stabilize the protein conformation, preventing the formation of toxic aggregates. This discovery opens new avenues for the development of anti-amyloid therapies and underscores the compound's potential in treating age-related neurological conditions.

The synthetic route to 3-Amino-4-(2-Fluoro-phenyl)-1-(3-Trifluoromethyl-phenyl)-Azetidin-2-One has been optimized to improve yield and purity. A 2023 paper in Organic & Biomolecular Chemistry described a multi-step process involving Ugi condensation and radical coupling reactions to assemble the complex molecular framework. The use of fluorinated reagents in key steps ensures the incorporation of the trifluoromethyl group, which is essential for its biological activity. This synthetic strategy not only enhances the efficiency of drug production but also provides insights into the design of similar fluorinated compounds for pharmaceutical applications.

While the preclinical data for 3-Amino-4-(2-Fluoro-phenyl)-1-(3-Trifluoromethyl-phenyl)-Azetidin-2-One is promising, further studies are needed to evaluate its pharmacokinetic properties and long-term safety. Researchers are also exploring its potential as a prodrug to improve its solubility and bioavailability. A 2024 preprint on bioRxiv suggested that conjugating the compound with a peptide linker could enhance its targeting specificity for cancer cells, reducing off-target effects. These advancements highlight the dynamic nature of drug discovery and the importance of iterative optimization in developing effective therapeutics.

In conclusion, 3-Amino-4-(2-Fluoro-phenyl)-1-(3-Trifluoromethyl-phenyl)-Azetidin-2-One represents a breakthrough in the design of fluorinated small molecules with broad therapeutic potential. Its unique structural features and biological activity make it a valuable candidate for further research in oncology, neurology, and other disease areas. As the field of medicinal chemistry continues to evolve, compounds like this one will play a pivotal role in shaping the future of drug development.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Neuropharmacology, 2024. 3. Organic & Biomolecular Chemistry, 2023. 4. bioRxiv, 2024.